N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-nitrophenyl)oxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-nitrophenyl)oxamide
• InChI: InChI=1S/C16H19N3O4/c20-15(17-11-10-12-6-2-1-3-7-12)16(21)18-13-8-4-5-9-14(13)19(22)23/h4-6,8-9H,1-3,7,10-11H2,(H,17,20)(H,18,21)
• InChI Key: MZWFIFAXJZWRHE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol

Description

N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-nitrophenyl)oxamide, also known as CXENO, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

PET Radioligands for Serotonin 5-HT1A Receptors

One of the applications involves the preparation of PET (Positron Emission Tomography) radioligands for imaging serotonin 5-HT1A receptors. N-(4-[(18)F]-Fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides, analogs of the compound , have been developed for this purpose. These compounds have shown high affinity and selectivity towards 5-HT1A receptors, making them promising candidates for in vivo quantification of these receptors in neuropsychiatric disorders (García et al., 2014).

Catalytic Activity in Cyclohexene Oxidation

Another research application is found in the synthesis and characterization of novel iron(II) and cobalt(II) phthalocyanine complexes derived from similar structural motifs. These complexes have been employed as catalysts for the oxidation of cyclohexene using various oxidants. The iron(II) phthalocyanine complex, in particular, demonstrated the ability to selectively oxidize cyclohexene to 2-cyclohexene-1-ol as the major product (Saka et al., 2013).

Nitration Studies

Research has also focused on the nitration of N-cyclohexyl-N'-(methylphenyl)oxamides, including the compound in discussion or its close analogs. The nitration process in anhydrous nitric acid leads to various nitro derivatives, demonstrating the chemical versatility and reactivity of these compounds (Vries, 2010).

Photodegradation Studies

The photochemistry of organophosphorus herbicides resembling the structural framework of the compound has been studied, showing photoinduced transformations leading to various degradation products. This research provides insights into the environmental fate and behavior of such compounds (Katagi, 1993).

Colorimetric Detection of Cyanide

A series of N-nitrophenyl benzamide derivatives, structurally related to the compound , have been developed as chemosensors for cyanide in aqueous environments. The high selectivity of these compounds towards CN− ion makes them practical systems for monitoring cyanide concentrations (Sun et al., 2009).